Lanthanum(III) nitrate

Specification

• CAS No.: 10099-59-9
• Molecular Formula: H3LaN3O9+3
• Molecular Weight: 327.94 g/mol
• IUPAC Name: lanthanum(3+);nitric acid
• Standard InChI: InChI=1S/La.3HNO3/c;3*2-1(3)4/h;3*(H,2,3,4)/q+3
• Standard InChI Key: PAPXNISCLWTJQS-UHFFFAOYSA-N
• SMILES: [N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[La+3]
• Canonical SMILES: [N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[La+3]

Introduction

Physical Properties

Lanthanum(III) nitrate hexahydrate appears as white crystals or chunks with distinctive physical characteristics that make it easily identifiable in laboratory settings. The compound demonstrates high solubility in water, which contributes to its utility in various solution-based chemical processes and applications. This high solubility is particularly advantageous for preparing homogeneous solutions required in certain industrial processes and research applications. The crystalline nature of lanthanum(III) nitrate hexahydrate makes it stable under normal storage conditions, though proper storage protocols must be followed to prevent hydrolysis or contamination. The physical appearance and behavior of the compound provide important cues for quality assessment in industrial and research settings.

One of the most significant physical properties of lanthanum(III) nitrate is its thermal behavior. The compound undergoes thermal decomposition at 499°C, breaking down into lanthanum oxide (La₂O₃), nitric oxide (NO), and oxygen (O₂). This decomposition pathway is crucial for certain applications, particularly in the production of lanthanum oxide for advanced ceramics and catalysts. The molecular weight of lanthanum(III) nitrate hexahydrate is 433.01 g/mol, with the lanthanum content typically ranging between 31.0 to 35.0%. These precise specifications are essential for analytical applications and stoichiometric calculations in research and industrial processes where exact compositional control is required.

Physical Constants and Parameters

The physical parameters of lanthanum(III) nitrate hexahydrate are critical for its identification and quality assessment in research and industrial settings. The following table summarizes the key physical constants of lanthanum(III) nitrate hexahydrate:

Property	Value
Molecular Formula	H₁₂LaN₃O₁₅
Molecular Weight	433.01 g/mol
Appearance	White crystals/chunks
Decomposition Temperature	499°C
Lanthanum Content	31.0-35.0%
Water Solubility	Highly soluble

These physical constants provide essential information for researchers and manufacturers working with lanthanum(III) nitrate, ensuring proper identification and handling of the compound. The precise knowledge of these properties facilitates accurate experimental design and quality control in industrial processes involving this compound. The decomposition temperature is particularly important for applications requiring thermal processing of lanthanum(III) nitrate, as it defines the upper temperature limit for processes before decomposition occurs.

Chemical Properties

Lanthanum(III) nitrate exhibits chemical properties characteristic of lanthanide compounds, with the lanthanum ion maintaining a +3 oxidation state that dominates its chemistry. The compound's reactivity is largely determined by the behavior of both the lanthanum cation and the nitrate anions. As a nitrate salt, lanthanum(III) nitrate acts as an oxidizing agent in certain chemical reactions, a property that can be utilized in specific synthetic pathways. The compound readily dissolves in water to form a slightly acidic solution due to the hydrolysis of the lanthanum ion. This acidic nature influences its behavior in aqueous solutions and must be considered when using it in pH-sensitive applications. The chemical behavior of lanthanum(III) nitrate in solution is characterized by the formation of aqua complexes, where water molecules coordinate with the lanthanum ion.

One of the most significant chemical properties of lanthanum(III) nitrate is its ability to form complexes with various ligands, making it valuable in coordination chemistry. The lanthanum(III) ion, with its relatively large ionic radius compared to later lanthanides, can accommodate multiple ligands in its coordination sphere. Studies have shown that in nitrate-based ionic liquids, lanthanum(III) coordinates with five nitrate molecules and a total of ten oxygen atoms in its first coordination shell. This coordination behavior differs from that of later lanthanides such as lutetium, demonstrating the effect of the lanthanide contraction on coordination chemistry. The ability to form complexes makes lanthanum(III) nitrate useful in creating specialized materials with specific properties tailored for technological applications.

Chemical Reactivity

Lanthanum(III) nitrate undergoes several characteristic chemical reactions that define its application profile. A fundamental reaction is its thermal decomposition, which proceeds according to the following equation:

4La(NO₃)₃ → 2La₂O₃ + 12NO₂ + 3O₂

This decomposition pathway produces lanthanum oxide, which is valuable in various applications, including catalysis and ceramics. Another important reaction is the formation of lanthanum hydroxide when exposed to basic conditions:

La(NO₃)₃ + 3NaOH → La(OH)₃ + 3NaNO₃

The hydroxide can be further processed to create other lanthanum compounds. The compound's ability to participate in complex formation reactions with organic ligands is also noteworthy, as demonstrated by its reaction with 5-aminoorotic acid to form coordination complexes with distinct spectroscopic properties. These complex formation reactions are valuable in creating materials with specific optical, magnetic, or catalytic properties.

Synthesis and Preparation Methods

The primary method for synthesizing lanthanum(III) nitrate involves the reaction of lanthanum oxide (La₂O₃) with nitric acid (HNO₃). This straightforward acid-base reaction proceeds according to the following chemical equation:

La₂O₃ + 6HNO₃ → 2La(NO₃)₃ + 3H₂O

This reaction is typically conducted in aqueous conditions, where the lanthanum oxide is gradually added to a solution of nitric acid under controlled temperature conditions. The process must be carefully managed to ensure complete reaction and prevent the formation of basic nitrate species that could contaminate the final product. Following the reaction, the resulting solution undergoes crystallization processes to obtain pure lanthanum(III) nitrate hexahydrate crystals. The crystallization conditions, including temperature, concentration, and cooling rate, significantly influence the quality and morphology of the final product. Industrial-scale production often involves additional purification steps to meet the stringent purity requirements for high-technology applications.

Alternative preparation methods for lanthanum(III) nitrate include the direct dissolution of lanthanum metal in nitric acid, although this approach is less common due to the higher cost of metallic lanthanum. For specialized applications requiring ultrahigh purity, advanced purification techniques such as recrystallization, ion exchange, and solvent extraction may be employed to remove trace impurities, particularly other lanthanide elements that commonly co-occur with lanthanum in natural sources. The synthesis of lanthanum(III) nitrate complexes with organic ligands follows different protocols, typically involving the addition of lanthanum(III) nitrate solution to a solution of the ligand under controlled pH conditions. For instance, the synthesis of lanthanum complexes with 5-aminoorotic acid involves gradually raising the pH to approximately 5.0 through the addition of sodium hydroxide to facilitate complex formation.

Applications in Industry and Research

Lanthanum(III) nitrate finds extensive applications across multiple industries and research fields, owing to its unique properties and reactivity. In the glass industry, it serves as an additive to modify the refractive index and dispersion characteristics of specialized optical glasses. When incorporated into glass formulations, lanthanum compounds increase the refractive index without significantly affecting the dispersion, making them valuable for high-performance optical systems. In the ceramics industry, lanthanum(III) nitrate is used as a precursor for creating lanthanum-doped ceramic materials with enhanced mechanical, thermal, and electrical properties. These advanced ceramics find applications in electronics, energy storage, and high-temperature structural components. The compound also plays a crucial role in catalyst preparation, particularly for petroleum refining and automobile emission control systems, where lanthanum-containing materials enhance catalytic activity and thermal stability.

Research applications of lanthanum(III) nitrate span diverse fields, including materials science, coordination chemistry, and biomedical research. In materials science, it serves as a precursor for synthesizing nanomaterials, thin films, and specialty phosphors with tailored luminescent properties. Researchers in coordination chemistry utilize lanthanum(III) nitrate to study the fundamental binding behaviors of lanthanide ions and develop new coordination compounds with specific functional properties. Recent studies have also investigated the biological effects of lanthanum compounds, including potential applications in medicine and the impact on cellular processes such as osteogenic differentiation. The compound's role in these varied applications continues to expand as researchers discover new properties and potential uses for lanthanum-containing materials. The availability of high-purity lanthanum(III) nitrate (up to 99.995% purity) enables cutting-edge research requiring ultrapure reagents for sensitive applications.

Specialized Applications

Beyond the conventional applications, lanthanum(III) nitrate has found specialized uses in emerging technologies and research areas. The following table summarizes some of the specialized applications of lanthanum(III) nitrate:

Application Field	Specific Use	Benefits
Optical Materials	High-refractive index glasses	Enhanced optical performance for specialized lenses
Catalysis	Petroleum refining catalysts	Improved catalyst stability and selectivity
Electronics	Ceramic capacitors and sensors	Enhanced dielectric properties and temperature stability
Biomedical Research	Studies on bone cell differentiation	Potential therapeutic applications in bone disorders
Material Science	Synthesis of nanomaterials	Controlled morphology and composition of advanced materials
Coordination Chemistry	Model compounds for lanthanide binding	Fundamental understanding of f-element coordination behavior

These specialized applications demonstrate the versatility of lanthanum(III) nitrate in addressing specific technological challenges across multiple disciplines. The compound's unique properties, including its coordination behavior, solubility, and reactivity, make it valuable for developing novel materials and processes with enhanced performance characteristics. Ongoing research continues to expand the application landscape for lanthanum(III) nitrate and related compounds.